Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0193609 | 3,4-Dihydroxy-5-nitrobenzaldehyde | 116313-85-0 | C7H5NO5 |
| VC0193587 | 6-Hydroxy Dopamine hydrobromide | 1199-18-4 | C8H11NO3 |
| VC0193588 | Dopamine Impurity C (3,4-Dimethoxyphenethylamine) | 120-20-7 | C10H15NO2 |
| VC0194999 | (+/-)-(cis)-Dorzolamide | 120279-90-5 | C10H16N2O4S3 |
| VC0194992 | (4R,6R)-Dorzolamide | 120279-95-0 | C10H16N2O4S3 |
| VC0193608 | 3-Methoxy-p-tyramine Hydrochloride | 1477-68-5 | C9H14ClNO2 |
| VC0193613 | (E)-1,3-Diethyl-8-(3-hydroxy-4-methoxystyryl)-7-methylxanthine | 155272-04-1 | C19H22N4O4 |
| VC0194996 | Dorzolamide Impurity D HCl (N-Desethyl Dorzolamide HCl) | 164455-27-0 | C8H12N2O4S3·HCl |
| VC0195003 | 3-[4-(Trifluoromethyl)phenyl]propanal | 166947-09-7 | C10H9F3O |
| VC0193615 | Acetaminophen Acetate | 2623-33-8 | C10H11NO3 |
| VC0193589 | 3-O-Methyl Dopa | 300-48-1 | C10H13NO4 |
| VC0193590 | Levodopa Related Compound (3-(3,4-Dimethoxyphenyl)-L-Alanine) | 32161-30-1 | C11H15NO4 |
| VC0193595 | Carbidopa Hydrate | 38821-49-7 | C10H14N2O4.H2O |
| VC0195011 | (R)-(+)-1-(1-Naphthyl)ethylamine | 3886-70-2 | C12H13N |
| VC0193594 | Dopamine hydrochloride | 62-31-7 | C8H11NO2.HCl |
| VC0193620 | 4-Propylthio-1,2-phenylenediamine | 66608-52-4 | C9H14N2S |
| VC0193592 | (DL)-3-O-Methyldopa (Levodopa Related Compound B) | 7636-26-2 | C10H13NO4 |
| VC0193598 | Entacapone EP Impurity E | 7659-29-2 | C6H4N2O6 |
| VC0193623 | Albendazole-2-aminosulfone | 80983-34-2 | C10H13N3O2S |
| VC0193619 | 5-(Propylthio)-1H-benzimidazol-2-amine | 80983-36-4 | C10H13N3S |
| VC0193584 | 6-Allyl-8beta-carboxyergoline | 81409-74-7 | C18H20N2O2 |
| VC0193593 | N-(3-(Dimethylamino)propyl)-6-(2-propenyl)-ergoline-8-carboxamide, (8beta)- | 85329-86-8 | C23H32N4O |
| VC0193603 | (E)-3-O-Methyl Entacapone | 857629-78-8 | C15H17N3O5 |
| VC0193601 | Entacapone EP Impurity D | 857629-79-9 | C16H19N3O5 |
| VC0193583 | Carbidopa Ethyl Ester | 91908-71-3 | C12H18N2O4 |